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Compound of Interest

3-Bromo-4-methoxyphenylacetic
Compound Name: d
aci

cat. No.: B1266610

Physicochemical Properties of 3-Bromo-4-
methoxyphenylacetic Acid

For Immediate Release

This document provides a concise summary of the core physicochemical properties of 3-
Bromo-4-methoxyphenylacetic acid, a compound of interest in organic synthesis and
pharmaceutical research. The data presented herein is intended for researchers, scientists,
and professionals engaged in drug development and related chemical sciences.

Core Molecular Data

The fundamental molecular characteristics of 3-Bromo-4-methoxyphenylacetic acid have
been determined and are presented below. This data is crucial for stoichiometric calculations,
analytical method development, and structural elucidation activities.

Property Value Reference
Molecular Formula C9H9BroO3 [1112][31[4]
Molecular Weight 245.07 g/mol [1112]
Monoisotopic Mass 243.97351 Da [1]
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Synthesis Overview

3-Bromo-4-methoxyphenylacetic acid can be synthesized through the regioselective
bromination of 4-methoxyphenylacetic acid. A common laboratory-scale procedure involves
reacting 4-methoxyphenylacetic acid with bromine in an acetic acid solvent. This method has
been reported to yield the final product in high purity (84% vyield).[4] The reaction mixture is
typically processed by pouring it into ice-water, followed by filtration, washing, and
recrystallization from a suitable solvent such as hot xylene to obtain a white crystalline powder.

[4]

Structural and Electronic Properties

X-ray crystallography studies have provided insight into the three-dimensional structure and
electronic nature of the molecule. The methoxy group is nearly coplanar with the phenyl ring.[4]
Analysis of the C—C—C bond angles within the phenyl ring indicates that the bromine atom
acts as an electron-withdrawing group, while the methoxy and acetic acid substituents exhibit
electron-donating properties.[4] In the crystalline state, the molecules form centrosymmetric
dimers through strong O—H---O hydrogen bonds.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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